3-(benzenesulfonamido)-N-(3-methylphenyl)propanamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C16H18N2O3S/c1-13-6-5-7-14(12-13)18-16(19)10-11-17-22(20,21)15-8-3-2-4-9-15/h2-9,12,17H,10-11H2,1H3,(H,18,19)
• InChI Key: NJFADYCYZKKSNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactivity of this compound could be predicted based on its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions to give a carboxylic acid and an amine. The sulfonamide group is typically quite stable but could be hydrolyzed under strongly acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it would likely be a solid at room temperature, with its melting and boiling points, solubility, and other properties depending on the exact arrangement of its atoms and the presence of any functional groups.

Scientific Research Applications

Catalysis and Ligand Design

The steric properties of ligands play a crucial role in catalytic processes. Computational studies have explored the Tolman cone angle (θ) for a set of 119 P-ligands, including this compound. The cone angle characterizes the steric hindrance around a metal center in different coordination environments (linear, tetrahedral, and octahedral). .

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s difficult to predict the mechanism of action. If it’s used as a drug, its mechanism would depend on its specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound would depend on its current applications. If it’s a novel compound, initial studies might focus on determining its physical and chemical properties, reactivity, and potential uses.